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Compound of Interest

Compound Name: 2-Chloropyridine

Cat. No.: B119429

For Researchers, Scientists, and Drug Development Professionals

This guide provides essential safety and logistical information for the handling and disposal of
2-Chloropyridine, a vital reagent in pharmaceutical and chemical synthesis. Adherence to
these protocols is critical to ensure personnel safety and environmental protection.

Immediate Safety and Hazard Information

2-Chloropyridine is a hazardous chemical that is harmful if swallowed, fatal if it comes into
contact with skin, and fatal if inhaled.[1] It causes severe skin irritation and serious eye
damage.[1][2] Prolonged or repeated exposure may cause organ damage, specifically to the
liver.[1][2][3] It is also very toxic to aquatic life with long-lasting effects.[1][2]

Personal Protective Equipment (PPE)

The following PPE is mandatory when handling 2-Chloropyridine to minimize exposure risk.
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PPE Category

Specification

Eye/Face Protection

Tightly fitting safety goggles and a face shield
(minimum 8-inch) are required.[2] All eye
protection must be compliant with OSHA 29
CFR 1910.133 or European Standard EN166.[2]

[4]

Hand Protection

Chemical-resistant gloves, such as nitrile or
other impervious materials, are mandatory.[4]
Gloves must be inspected before use and

disposed of properly after handling.[2][4]

Body Protection

A flame-resistant lab coat and a chemical-
resistant apron should be worn.[4] For
significant exposure risks, a complete chemical-

protective suit is necessary.[2]

Respiratory Protection

All work must be conducted in a certified
chemical fume hood.[4] If there is a risk of
inhalation, a NIOSH/MSHA or European
Standard EN 149 approved respirator must be
used.[4]

Footwear

Closed-toe shoes are required at all times in the

laboratory.[4]

Operational Plan: Step-by-Step Handling Procedure

A systematic approach to handling 2-Chloropyridine is crucial for maintaining a safe

laboratory environment.

1. Preparation:

Ensure a certified chemical fume hood is fully operational.
Verify that a safety shower and eyewash station are readily accessible.[4]

Clear the workspace of any unnecessary items to prevent contamination and accidents.
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e Don all required PPE as specified in the table above.[4]
2. Handling:
e Conduct all manipulations of 2-Chloropyridine inside the chemical fume hood.[4]

e Ground and secure containers when dispensing or pouring the liquid to prevent static
discharge.[1]

» Use appropriate, clean tools (e.g., spatulas, syringes) for transferring the chemical.

e Avoid contact with skin, eyes, and clothing.[2] Do not breathe vapors or mist.[1]

o Keep the container tightly closed when not in use.[1][2]

3. Post-Handling:

e Thoroughly clean the work area and decontaminate any equipment used.

e Properly remove and dispose of contaminated PPE.

e Wash hands and any exposed skin thoroughly with soap and water after handling.[1][5]
Emergency Procedures

In the event of an exposure or spill, immediate action is critical.

» Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids.[1][5] Remove contact lenses if present and
easy to do.[1] Seek immediate medical attention.[1]

o Skin Contact: Immediately remove all contaminated clothing.[1] Wash the affected skin area
with plenty of soap and water for at least 15 minutes.[1] Seek immediate medical attention.

[1]

 Inhalation: Move the affected person to fresh air and keep them at rest in a position
comfortable for breathing.[1][6] If breathing is difficult or has stopped, provide artificial
respiration or oxygen.[1][6] Seek immediate medical attention.[1]

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_2_Chloropyridine_3_boronic_acid.pdf
https://www.benchchem.com/product/b119429?utm_src=pdf-body
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_2_Chloropyridine_3_boronic_acid.pdf
https://www.jubilantingrevia.com/uploads/files/59msds_0152BhGhs20Div.3sds2-Chloropyridine.pdf
https://www.cdhfinechemical.com/images/product/msds/37_1925324939_2-ChloroPyridine-CASNO-109-09-1-MSDS.pdf
https://www.jubilantingrevia.com/uploads/files/59msds_0152BhGhs20Div.3sds2-Chloropyridine.pdf
https://www.jubilantingrevia.com/uploads/files/59msds_0152BhGhs20Div.3sds2-Chloropyridine.pdf
https://www.cdhfinechemical.com/images/product/msds/37_1925324939_2-ChloroPyridine-CASNO-109-09-1-MSDS.pdf
https://www.jubilantingrevia.com/uploads/files/59msds_0152BhGhs20Div.3sds2-Chloropyridine.pdf
https://nj.gov/health/eoh/rtkweb/documents/fs/0411.pdf
https://www.jubilantingrevia.com/uploads/files/59msds_0152BhGhs20Div.3sds2-Chloropyridine.pdf
https://nj.gov/health/eoh/rtkweb/documents/fs/0411.pdf
https://www.jubilantingrevia.com/uploads/files/59msds_0152BhGhs20Div.3sds2-Chloropyridine.pdf
https://www.jubilantingrevia.com/uploads/files/59msds_0152BhGhs20Div.3sds2-Chloropyridine.pdf
https://www.jubilantingrevia.com/uploads/files/59msds_0152BhGhs20Div.3sds2-Chloropyridine.pdf
https://www.jubilantingrevia.com/uploads/files/59msds_0152BhGhs20Div.3sds2-Chloropyridine.pdf
https://www.jubilantingrevia.com/uploads/files/59msds_0152BhGhs20Div.3sds2-Chloropyridine.pdf
https://www.jubilantingrevia.com/uploads/files/59msds_0152BhGhs20Div.3sds2-Chloropyridine.pdf
https://www.cdc.gov/niosh/npg/firstaid.html
https://www.jubilantingrevia.com/uploads/files/59msds_0152BhGhs20Div.3sds2-Chloropyridine.pdf
https://www.cdc.gov/niosh/npg/firstaid.html
https://www.jubilantingrevia.com/uploads/files/59msds_0152BhGhs20Div.3sds2-Chloropyridine.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b119429?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

 Ingestion: Do NOT induce vomiting.[1] Rinse the mouth with water.[2] Never give anything by
mouth to an unconscious person.[1] Seek immediate medical attention.[1]

o Spills: Evacuate the area.[5] Remove all sources of ignition.[5] For small spills, absorb the
liquid with an inert material (e.g., vermiculite, dry sand) and place it in a sealed container for
disposal.[5] For large spills, contact your institution's environmental health and safety
department immediately.[5][7]

Disposal Plan
2-Chloropyridine and any contaminated materials must be disposed of as hazardous waste.

e Waste Collection: Collect all 2-Chloropyridine waste, including contaminated PPE and
absorbent materials, in a designated, properly labeled, and sealed container.

» Storage: Store the waste container in a cool, well-ventilated area away from incompatible
materials such as oxidizing agents and strong acids.[5]

» Disposal: Arrange for the disposal of the hazardous waste through a licensed professional
waste disposal service, in accordance with all local, regional, and national regulations.[1][5]
[8] Do not dispose of 2-Chloropyridine down the drain or in the general trash.[8]

Physicochemical Data for 2-Chloropyridine
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Property Value
CAS Number 109-09-1[1]
Molecular Formula C5HA4CIN[9]

Molecular Weight 113.54 g/mol [8]
Appearance Colorless oily liquid[8][9][10]
Boiling Point 166 - 170 °C[8][10]

Melting Point -46 °C[10]

Flash Point 64 - 68 °C (closed cup)[3][8]
Density 1.205 g/cm3 at 15 °CJ8]

Vapor Pressure

1.95 mm Hg at 25 °C

Solubility

Soluble in alcohol and ether; does not mix well

with water.[9]

Experimental Workflow for Safe Handling
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Caption: Workflow for the safe handling of 2-Chloropyridine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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